N'-{[8-(benzyloxy)-2-quinolinyl]methylene}-4-methoxybenzohydrazide

• Molecular Formula: C25H21N3O3
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 4-methoxy-N-[(E)-(8-phenylmethoxyquinolin-2-yl)methylideneamino]benzamide
• InChI: InChI=1S/C25H21N3O3/c1-30-22-14-11-20(12-15-22)25(29)28-26-16-21-13-10-19-8-5-9-23(24(19)27-21)31-17-18-6-3-2-4-7-18/h2-16H,17H2,1H3,(H,28,29)/b26-16+
• InChI Key: LTXMRAGWIDQTQT-WGOQTCKBSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N/N=C/C2=NC3=C(C=CC=C3OCC4=CC=CC=C4)C=C2
• SMILES: COC1=CC=C(C=C1)C(=O)NN=CC2=NC3=C(C=CC=C3OCC4=CC=CC=C4)C=C2

Description

N'-{[8-(benzyloxy)-2-quinolinyl]methylene}-4-methoxybenzohydrazide, also known as BMH, is a chemical compound that has been widely studied for its potential use in scientific research. BMH is a hydrazide derivative that has been synthesized for its ability to selectively label and modify proteins, as well as for its potential use as a fluorescent probe.

Mechanism of Action

N'-{[8-(benzyloxy)-2-quinolinyl]methylene}-4-methoxybenzohydrazide reacts with cysteine residues in proteins through a Michael addition reaction, forming a covalent bond between the thiol group of cysteine and the hydrazide group of this compound. This reaction is selective for cysteine residues and can occur under mild conditions, making it a useful tool for protein modification.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins, making it a useful tool for studying protein function. However, it is important to note that the covalent modification of proteins can alter their activity and stability, and care should be taken when interpreting results obtained using this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{[8-(benzyloxy)-2-quinolinyl]methylene}-4-methoxybenzohydrazide is its selectivity for cysteine residues, which allows for the specific modification of target proteins. This compound is also relatively easy to synthesize and can be used under mild conditions. However, the covalent modification of proteins can alter their activity and stability, and it is important to carefully consider the potential effects of this compound labeling on the protein of interest.

Future Directions

There are many potential future directions for the use of N'-{[8-(benzyloxy)-2-quinolinyl]methylene}-4-methoxybenzohydrazide in scientific research. One area of interest is the development of new this compound derivatives with improved properties, such as increased selectivity or reduced toxicity. Another area of interest is the application of this compound in the study of protein-protein interactions in complex biological systems, such as in vivo or in situ labeling of proteins. Additionally, this compound may have potential applications in drug discovery, as it can be used to selectively modify proteins involved in disease pathways.

Synthesis Methods

N'-{[8-(benzyloxy)-2-quinolinyl]methylene}-4-methoxybenzohydrazide can be synthesized through a multi-step process starting with the reaction of 8-hydroxyquinoline with benzaldehyde to form 8-(benzyloxy)-2-quinolinecarboxaldehyde. This intermediate can then be reacted with 4-methoxybenzohydrazide in the presence of acetic acid to form this compound.

Scientific Research Applications

N'-{[8-(benzyloxy)-2-quinolinyl]methylene}-4-methoxybenzohydrazide has been used extensively in scientific research as a protein modification reagent. This compound can selectively react with cysteine residues in proteins to form a covalent bond, which can be used to label or immobilize the protein of interest. This has been particularly useful in the study of protein-protein interactions, as well as in the purification and characterization of proteins.